Cas no 2279367-43-8 (Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate
• CAS No: 2279367-43-8
• MF: C₁₃H₂₁F₃N₂O₄
• MW: 326.312054395676
• CID: 6519580
• PubChem ID: 165912765
• Update Time: 2025-09-28

Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7196698
• 2279367-43-8
• tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate
• Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate

• Inchi： 1S/C13H21F3N2O4/c1-11(2,3)22-10(21)18-6-4-5-12(7-18,8-19)17-9(20)13(14,15)16/h19H,4-8H2,1-3H3,(H,17,20)
• InChI Key： DVBFZDCUCTVFGN-UHFFFAOYSA-N
• SMILES： FC(C(NC1(CO)CN(C(=O)OC(C)(C)C)CCC1)=O)(F)F

Computed Properties

• Exact Mass: 326.14534164g/mol
• Monoisotopic Mass: 326.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.9Ų

Additional information on Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate (CAS No. 2279367-43-8)

Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate (CAS No. 2279367-43-8) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a unique combination of functional groups, including a hydroxymethyl moiety and a trifluoroacetamido group, which make it a valuable intermediate in drug discovery. Its Boc-protected structure ensures stability during complex synthetic processes, aligning with modern trends in peptide coupling and small molecule therapeutics.

In recent years, the demand for N-protected amino acid derivatives like this compound has surged due to their role in developing targeted therapies and PROTACs (Proteolysis Targeting Chimeras). Researchers frequently search for "CAS 2279367-43-8 solubility" or "Tert-butyl piperidine carboxylate applications," reflecting its importance in optimizing drug bioavailability. The compound’s trifluoroacetyl group enhances metabolic resistance, a critical factor in ADME studies (Absorption, Distribution, Metabolism, Excretion), a hot topic in AI-driven drug design platforms.

The synthetic versatility of Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate allows its use in asymmetric catalysis and chiral auxiliary applications. Laboratories often inquire about "2279367-43-8 synthesis protocol" or "Boc-piperidine derivatives suppliers," highlighting its commercial relevance. Its hydroxymethyl functionality enables further modifications, such as esterification or etherification, meeting the needs of combinatorial chemistry workflows.

From an industrial perspective, this compound aligns with the growing focus on green chemistry and atom economy. Its protecting group strategy minimizes waste, addressing environmental concerns—a frequent search query like "eco-friendly peptide synthesis." Moreover, its compatibility with continuous flow reactors (a trending technology) makes it suitable for scalable production of high-value APIs (Active Pharmaceutical Ingredients).

Quality control of CAS 2279367-43-8 involves advanced analytical techniques, including HPLC and NMR spectroscopy, ensuring compliance with ICH guidelines. The compound’s crystalline form and storage stability are often discussed in forums, as these factors impact its performance in high-throughput screening (HTS) systems. Regulatory-compliant documentation, such as CoA (Certificate of Analysis), is another key consideration for buyers.

In summary, Tert-butyl 3-(hydroxymethyl)-3-(trifluoroacetamido)piperidine-1-carboxylate represents a critical building block in modern medicinal chemistry. Its multifunctional design caters to evolving needs in bioconjugation, enzyme inhibition, and fragment-based drug discovery—areas dominating scientific literature and patent filings. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this will remain indispensable tools for researchers worldwide.